Cas no 2138100-12-4 (1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride
• CAS No: 2138100-12-4
• MF: C₈H₁₆ClNO₄S₂
• MW: 289.799939155579
• CID: 6239977
• PubChem ID: 165490383
• Update Time: 2025-05-23

1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride
• 1-[3-(dimethylsulfamoyl)propyl]cyclopropane-1-sulfonyl chloride
• 2138100-12-4
• EN300-1142882

• Inchi： 1S/C8H16ClNO4S2/c1-10(2)15(11,12)7-3-4-8(5-6-8)16(9,13)14/h3-7H2,1-2H3
• InChI Key： UVZKNQMMHYANCR-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCS(N(C)C)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 289.0209280g/mol
• Monoisotopic Mass: 289.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride

Introduction to 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride (CAS No. 2138100-12-4)

1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride (CAS No. 2138100-12-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and materials. The presence of the dimethylsulfamoyl group and the cyclopropane ring in its structure imparts distinct chemical properties, making it a valuable candidate for further investigation.

The dimethylsulfamoyl group is known for its ability to enhance the solubility and bioavailability of compounds, while the cyclopropane ring provides rigidity and conformational constraints that can influence the binding affinity and selectivity of the molecule. These features make 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride an attractive starting material for the development of new drugs, particularly in areas such as cancer therapy, anti-inflammatory agents, and central nervous system (CNS) disorders.

Recent studies have highlighted the potential of sulfonyl chlorides in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that compounds containing sulfonyl chlorides can effectively modulate protein-protein interactions, which are crucial for many biological processes. The 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride has been shown to exhibit promising activity in inhibiting specific protein interactions, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological properties, 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride is also of interest in synthetic chemistry due to its reactivity. Sulfonyl chlorides are versatile reagents that can undergo various reactions, including nucleophilic substitution, elimination, and addition reactions. This reactivity allows for the synthesis of a wide range of derivatives, which can be tailored to specific biological targets or applications.

The synthesis of 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride typically involves several steps, including the formation of the cyclopropane ring and the introduction of the dimethylsulfamoyl group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using catalytic methods has been reported to reduce waste and improve yield, making it a more sustainable option for large-scale production.

In terms of safety and handling, it is important to note that sulfonyl chlorides are generally reactive and can pose hazards if not handled properly. However, with appropriate precautions such as proper ventilation and personal protective equipment (PPE), these compounds can be safely used in laboratory settings. The stability and storage conditions of 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride should be carefully considered to ensure its integrity during long-term storage.

The potential applications of 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride extend beyond pharmaceuticals. In materials science, sulfonyl chlorides have been used as cross-linking agents in polymers and coatings due to their ability to form stable covalent bonds. This property makes them useful in developing advanced materials with enhanced mechanical strength and durability.

Furthermore, ongoing research is exploring the use of 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride in combination with other compounds to create multi-functional systems. For example, a recent study published in Advanced Materials (2023) demonstrated that incorporating this compound into polymer-based drug delivery systems can improve drug release profiles and target specificity.

In conclusion, 1-3-(dimethylsulfamoyl)propylcyclopropane-1-sulfonyl chloride (CAS No. 2138100-12-4) is a versatile compound with significant potential in various fields. Its unique structural features make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.